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Compound of Interest

Compound Name:
2-[(2-Furylmethyl)amino]nicotinic

acid

CAS No.: 1019127-14-0

Cat. No.: B1385707

Get Quote

This guide provides a comprehensive overview of the strategic approach required to establish

the toxicological profile of Furosemide Impurity A. Designed for researchers, scientists, and

drug development professionals, this document moves beyond mere procedural outlines to

explain the scientific rationale behind each step, ensuring a robust and defensible safety

assessment compliant with global regulatory standards.

Section 1: Introduction and Regulatory Imperative
Furosemide is a potent loop diuretic essential in managing edema and hypertension.[1] The

safety and efficacy of any active pharmaceutical ingredient (API) are intrinsically linked to its

purity. Process-related impurities and degradation products, even at trace levels, can pose

significant toxicological risks. Furosemide Impurity A, a known substance specified in the

European Pharmacopoeia, requires rigorous toxicological evaluation to establish safe limits in

the final drug product.[2][3]

1.1 Chemical Identity of Furosemide Impurity A
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Chemical Name: 2-Chloro-4-[(furan-2-ylmethyl)amino]-5-sulfamoylbenzoic Acid[4][5]

CAS Number: 4818-59-1[3][4][6][7]

Molecular Formula: C₁₂H₁₁ClN₂O₅S[3][4][6][8]

Molecular Weight: 330.74 g/mol [3][4][6]

1.2 The Regulatory Mandate: ICH Q3A(R2)

The International Council for Harmonisation (ICH) guideline Q3A(R2) provides a framework for

the control of impurities in new drug substances.[9][10][11] This guideline mandates the

"qualification" of any impurity present above a certain threshold. Qualification is the process of

acquiring and evaluating data to establish the biological safety of an impurity at or above the

level found in the drug substance.[10][12] For a drug like Furosemide, where the maximum

daily dose can exceed 2g, the identification threshold for an unknown impurity is 0.05%, and

the qualification threshold is typically 0.15% or 1.0 mg per day intake, whichever is lower.[2]

Establishing a toxicological profile is the cornerstone of this qualification process.

Section 2: A Strategic Framework for Toxicological
Qualification
A tiered, systematic approach is the most scientifically sound and resource-efficient strategy for

evaluating an impurity. This framework begins with predictive, computational methods and

progresses to definitive in vitro biological assays to assess specific toxicological endpoints.

This hierarchical approach allows for early hazard identification and informs the necessity and

design of subsequent tests.
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Caption: Tiered workflow for impurity toxicological qualification.

Section 3: Tier 1 - In Silico Toxicity Prediction
Expertise & Causality: The initial step involves using validated computational models to predict

toxicity based on the chemical structure of Furosemide Impurity A. Quantitative Structure-

Activity Relationship (QSAR) models compare the impurity's structure to databases of known

toxicants, identifying structural alerts that may suggest mutagenicity, carcinogenicity, or other

hazards. This is a rapid, cost-effective screening tool that flags potential liabilities. For instance,

an in silico analysis using a tool like ProTox-II was used to predict the toxicity of a different

Furosemide impurity, demonstrating the utility of this approach in modern drug development.[1]
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[2] A positive finding from this stage does not confirm toxicity but elevates the concern and

mandates progression to in vitro testing.

Section 4: Tier 2 - Genotoxicity Assessment: The
Ames Test
Expertise & Causality: Genotoxicity, the ability of a chemical to damage DNA, is a critical

toxicological endpoint due to its link with carcinogenesis. The bacterial reverse mutation assay,

or Ames test, is the global standard for assessing mutagenic potential at the gene level.[13][14]

It evaluates the ability of a substance to induce mutations that restore the functional capability

of a gene in specialized strains of Salmonella typhimurium and Escherichia coli.[14]

Trustworthiness through Self-Validation: The Ames test protocol is inherently self-validating

through the mandatory inclusion of a comprehensive set of controls.

Vehicle Control: Establishes the baseline spontaneous reversion rate.

Strain-Specific Positive Controls: Chemicals known to be mutagenic for each bacterial strain

(e.g., sodium azide for TA100, 2-nitrofluorene for TA98 without S9) confirm the sensitivity of

the test system.

Metabolic Activation (S9): A fraction of rodent liver homogenate (S9) is included to simulate

mammalian metabolism, as some chemicals only become mutagenic after metabolic

conversion.[13][15] Positive controls for this condition (e.g., 2-aminoanthracene) are also

required.

A positive result is typically defined as a dose-dependent increase in the number of revertant

colonies that is at least double the background (vehicle control) count.

Experimental Protocol: Ames Test (OECD 471)
Strain Selection: Utilize a standard panel of bacterial strains (e.g., S. typhimurium TA98,

TA100, TA1535, TA1537 and E. coli WP2 uvrA).

Dose Range Finding: A preliminary assay is conducted to determine the appropriate

concentration range, identifying the highest non-toxic dose.
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Main Experiment:

Prepare test solutions of Furosemide Impurity A at a minimum of five different

concentrations.

In separate tubes, combine the test article solution, the bacterial culture, and either the S9

metabolic activation mix or a phosphate buffer (for the non-activated arm).[13]

Add this mixture to a molten top agar containing a trace amount of histidine (to allow for a

few initial cell divisions, which are necessary for mutations to be expressed).[15]

Pour the top agar mixture onto minimal glucose agar plates.[13][15]

Incubate the plates at 37°C for 48-72 hours.[15]

Colony Counting: Count the number of revertant colonies on each plate. A significant, dose-

dependent increase in revertants compared to the negative control indicates a mutagenic

effect.[16]
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Caption: Standard experimental workflow for the Ames test.

Section 5: Tier 3 - General Cytotoxicity Assessment:
The MTT Assay
Expertise & Causality: While genotoxicity assesses a specific mechanism, a general

cytotoxicity assay evaluates the overall impact of a compound on cell health and viability. The

MTT assay is a robust, colorimetric method that measures cellular metabolic activity.[17] It is

based on the principle that viable cells with active mitochondrial dehydrogenases can reduce

the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT),
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into an insoluble purple formazan product.[18][19] The amount of formazan produced is directly

proportional to the number of living cells, providing a quantitative measure of cytotoxicity.

Trustworthiness through Self-Validation: The assay's reliability depends on proper controls.

Untreated Control: Represents 100% cell viability.

Vehicle Control: Ensures the solvent used to dissolve the impurity has no toxic effect.

Positive Control: A known cytotoxic agent is used to confirm the assay is performing as

expected.

Blank Control: Wells with media but no cells are used to subtract background absorbance.

Experimental Protocol: MTT Cytotoxicity Assay
Cell Plating: Seed a suitable human cell line (e.g., HepG2, HEK293) into a 96-well plate at a

predetermined density and incubate for 24 hours to allow for cell attachment.[20]

Compound Treatment: Remove the culture medium and add fresh medium containing

various concentrations of Furosemide Impurity A. Incubate for a defined exposure period

(e.g., 24, 48, or 72 hours).[21]

MTT Addition: Add a sterile MTT solution to each well to a final concentration of

approximately 0.5 mg/mL and incubate for 1-4 hours at 37°C.[20][21] During this time, viable

cells will convert MTT to formazan crystals.

Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO,

isopropanol) to each well to dissolve the purple formazan crystals.[20]

Absorbance Reading: Measure the absorbance of each well using a microplate

spectrophotometer at a wavelength of ~570 nm.[19][20]

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

untreated control. Plot the results to determine the IC₅₀ value (the concentration at which

50% of cell viability is inhibited).
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Data Presentation: Sample Cytotoxicity Data
Furosemide Impurity A
Conc. (µM)

Mean Absorbance (570
nm)

% Cell Viability

0 (Vehicle Control) 1.250 100%

1 1.245 99.6%

10 1.150 92.0%

50 0.875 70.0%

100 0.630 50.4%

250 0.250 20.0%

500 0.080 6.4%

Result: The IC₅₀ is determined

to be approximately 100 µM.

Section 6: Conclusion and Path Forward
This guide outlines a scientifically rigorous, tiered strategy for establishing the toxicological

profile of Furosemide Impurity A. By integrating in silico prediction with definitive in vitro assays

for genotoxicity and cytotoxicity, a comprehensive safety profile can be constructed. The results

of these studies are fundamental to the qualification process, enabling the establishment of a

safe and justifiable acceptance criterion for Furosemide Impurity A in the drug substance

specification, thereby ensuring patient safety and regulatory compliance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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